N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-(pyridin-4-ylmethyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-N-(pyridin-4-ylmethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C19H16ClN5O2S/c1-24-10-7-14(23-24)18(26)25(11-12-5-8-21-9-6-12)19-22-16-15(27-2)4-3-13(20)17(16)28-19/h3-10H,11H2,1-2H3
• InChI Key: CUFUQCAOEULQHN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)N(CC2=CC=NC=C2)C3=NC4=C(C=CC(=C4S3)Cl)OC
• Molecular Formula: C19H16ClN5O2S
• Molecular Weight: 413.9 g/mol

Description

Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Synthesis Analysis

A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Crystal Growth and Characterization

• This compound has been studied for its ability to form single crystals. . These crystals exhibit interesting optical properties, making them suitable for applications in optoelectronics, photonic devices, and nonlinear optics.

Optical Properties and Photoluminescence

• UV–Vis-NIR studies have been conducted on the grown single crystal to analyze its optical properties. . Such properties are relevant for applications in lasers, sensors, and light-emitting devices.

Nonlinear Optical Properties

• Researchers have used the Z-scan technique with a 532 nm diode-pumped continuous wave (CW) Nd:YAG laser to measure the nonlinear optical properties of 4-methoxy-2-nitroaniline. .

Biological and Medicinal Applications

• . Further research could explore its biological activity and potential therapeutic applications.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary depending on the specific compound and its biological target. For example, some thiazole derivatives have been found to inhibit COX-1 and COX-2, enzymes involved in inflammation.

Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. Some thiazole derivatives have been evaluated for anti-inflammatory activity and were considered safe.

Future Directions

Thiazole derivatives have diverse biological activities and have been the subject of much research in recent decades. Future research may continue to explore the potential of these compounds in various therapeutic applications.